N-{4-[2-(allylamino)-1,3-thiazol-4-yl]phenyl}acetamide

• IUPAC Name: N-[4-[2-(prop-2-enylamino)-1,3-thiazol-4-yl]phenyl]acetamide
• InChI: InChI=1S/C14H15N3OS/c1-3-8-15-14-17-13(9-19-14)11-4-6-12(7-5-11)16-10(2)18/h3-7,9H,1,8H2,2H3,(H,15,17)(H,16,18)
• InChI Key: RASPEPGYGNOBES-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=CSC(=N2)NCC=C
• Molecular Formula: C14H15N3OS
• Molecular Weight: 273.36 g/mol

Description

N-{4-[2-(allylamino)-1,3-thiazol-4-yl]phenyl}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiazole derivative that has been synthesized using specific methods, and its mechanism of action and physiological effects have been studied extensively. In

Mechanism of Action

The mechanism of action of N-{4-[2-(allylamino)-1,3-thiazol-4-yl]phenyl}acetamide is not fully understood. However, it has been shown to inhibit the activity of various enzymes and proteins, including cyclooxygenase-2 (COX-2), matrix metalloproteinases (MMPs), and topoisomerase II. These enzymes and proteins are involved in various cellular processes, including inflammation, cell proliferation, and DNA replication. By inhibiting their activity, N-{4-[2-(allylamino)-1,3-thiazol-4-yl]phenyl}acetamide may have potential therapeutic effects.
Biochemical and Physiological Effects
N-{4-[2-(allylamino)-1,3-thiazol-4-yl]phenyl}acetamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit COX-2 activity, reducing the production of prostaglandins and other inflammatory mediators. Additionally, this compound has been shown to inhibit the activity of MMPs, which are involved in tissue remodeling and cancer metastasis. In vivo studies have demonstrated its anti-inflammatory and anti-cancer effects in animal models. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

N-{4-[2-(allylamino)-1,3-thiazol-4-yl]phenyl}acetamide has several advantages and limitations for lab experiments. Its unique properties make it a valuable tool for researchers in various fields. However, its low solubility in water and organic solvents can make it challenging to work with. Additionally, its potential toxicity and limited availability may limit its use in certain experiments.

Future Directions

There are many future directions for research on N-{4-[2-(allylamino)-1,3-thiazol-4-yl]phenyl}acetamide. One potential area of study is its anti-cancer effects, particularly in the treatment of breast cancer. Additionally, its potential as a fluorescent probe for metal ions in biological systems could be further explored. Further research is also needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Overall, N-{4-[2-(allylamino)-1,3-thiazol-4-yl]phenyl}acetamide has significant potential for scientific research and drug development.

Scientific Research Applications

N-{4-[2-(allylamino)-1,3-thiazol-4-yl]phenyl}acetamide has been studied for its potential applications in various fields of scientific research. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for drug development. Additionally, this compound has been used as a fluorescent probe for the detection of metal ions in biological systems. Its unique properties have made it a valuable tool for researchers in the fields of chemistry, biochemistry, and pharmacology.